Cas no 59-43-8 (Thiamine)

Vitamin B1 (thiamine chloride) is a white needle shaped crystalline powder with a faint rice bran like special odor and bitter taste. It is suitable for vitamin B1 deficiency, has the function of maintaining normal glucose metabolism and nerve conduction, and is also used in the adjuvant treatment of dyspepsia \ neuritis, etc

Thiamine structure

Product Name:Thiamine

CAS No:59-43-8

Molecular Formula:C₁₂H₁₇ClN₄OS

Molecular Weight:300.8076

MDL:MFCD00044586

CID:33729

PubChem ID:6042

Thiamine Properties

Names and Identifiers

- 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride
- Metatone
- Aneurin
- Antiberiberi factor
- Biamine
- Betalin S
- Betamin
- Beta-Sol
- Thiamine chloride
- Vitamin B1
- 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol,chloride
- AURORA KA-7821
- Thiamine (Vitamin B1)
- 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride
- Betabion hydrochloride
- thiamine hydrochloride
- VitaMin B1 Hydrochloride
- thiamine
- Thiamine monochloride
- Aneurine
- Tiamina
- Oryzanin
- Thiaminum
- Oryzanine
- Bethiamin
- Vitaneurin
- Beivon
- Apatate drape
- Thiamine, chloride
- B-Amin
- Betabion
- Thiamine [INN:BAN]
- Tiamina [INN-Spanish]
- Thiaminum [INN-Latin]
- thiamine(1+) chloride
- X66NSO3N35
- AK109288
- Thiamine (Vit B1)
- Thiazolium, 3-((4-amino-2-me
- thiamine(1+) ion
- 3-(4-AMINO-2-METHYL-PYRIMIDIN-5-YLMETHYL)-5-(2-HYDROXY-ETHYL)-4-METHYL-THIAZOL-3-IUM
- SMR000875246
- MLS001332448
- MLS001332447
- MLS001304099
- MLSMR
- SMR000718788
- thiaminium
- Thiamin
- +Expand
- MDL： MFCD00044586
- InChIKey： MYVIATVLJGTBFV-UHFFFAOYSA-M
- Inchi： 1S/C12H17N4OS.ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q+1;/p-1
- SMILES： [Cl-].S1C([H])=[N+](C([H])([H])C2=C([H])N=C(C([H])([H])[H])N=C2N([H])[H])C(C([H])([H])[H])=C1C([H])([H])C([H])([H])O[H]

Computed Properties

Exact Mass: 300.08100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 300.081
Heavy Atom Count: 19
Complexity: 269
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: 1
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 104
Molecular Weight: 300.81

Experimental Properties

LogP: 1.99090
PSA: 104.15000
Refractive Index: 1.5630 (estimate)
Boiling Point: 351.9°C at 760 mmHg
Melting Point: 250-258°C
Vapor Pressure: 1.8X10-10 mm Hg at 25 °C (est)
Flash Point: °C
Solubility: SLIGHTLY SOL IN ALC & CHLOROFORM /MONONITRATE/
Color/Form: The white needle shaped crystalline powder has a faint special smell like rice bran and a bitter taste.
Solubility: It is very soluble in water (1g in 1ml20 ℃ water), slightly soluble in ethanol, and insoluble in ether, benzene, chloroform and acetone.
Density: 1.3175 (rough estimate)
Odor: SLIGHT, CHARACTERISTIC

Thiamine Security Information

Safety Instruction： S26-S36/37/39-S22
Risk Phrases：R36/37/38-R20/21/22
Dangerous goods sign： Xi Xn
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Thiamine Customs Data

Customs Data：

China Customs Code:
3004500000

Thiamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IAY0-5g	Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-chloride	59-43-8	98%	5g	$8.00
A2B Chem LLC	AI53192-5g	Vitamin b1	59-43-8	98%	5g	$8.00	2024-04-19
Aaron	AR00IB6C-1g	Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-chloride	59-43-8	98%	1g	$5.00
abcr	AB436632-5 g	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride, 95%; .	59-43-8	95%	5g	€77.40	2023-07-18
Ambeed	A117613-5g	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride	59-43-8	98%	5g	$9.0	2023-06-17
Chemenu	CM137746-500g	Vitamin B1	59-43-8	98%	500g	$385	2021-08-05
DC Chemicals	DCZ-120-20 mg	Thiamine chloride	59-43-8	>98%	20mg	$280.0	2022-02-28
Enamine	EN300-257540-0.05g	3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium chloride	59-43-8	95%	0.05g	$25.0	2024-06-18
eNovation Chemicals LLC	D535901-100g	Thiamine	59-43-8	97%	100g	$200	2022-10-15
Key Organics Ltd	AS-15935-1MG	Vitamin B1	59-43-8	>98%	1mg	£36.00	2023-07-10